1-Bromo-4-nitro-2-{[3-(trifluoromethyl)benzyl]oxy}benzene

• Molecular Formula: C14H9BrF3NO3
• Molecular Weight: 376.12 g/mol
• IUPAC Name: 1-bromo-4-nitro-2-[[3-(trifluoromethyl)phenyl]methoxy]benzene
• InChI: InChI=1S/C14H9BrF3NO3/c15-12-5-4-11(19(20)21)7-13(12)22-8-9-2-1-3-10(6-9)14(16,17)18/h1-7H,8H2
• InChI Key: HGJOAXYBRAASFH-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)C(F)(F)F)COC2=C(C=CC(=C2)[N+](=O)[O-])Br

Description

1-Bromo-4-nitro-2-{[3-(trifluoromethyl)benzyl]oxy}benzene is a chemical compound that belongs to the class of nitroaromatic compounds. This compound is widely used in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 1-Bromo-4-nitro-2-{[3-(trifluoromethyl)benzyl]oxy}benzene is not well understood. However, it is believed that this compound acts as an electron acceptor due to the presence of the nitro group. This property makes it an excellent candidate for use in various organic reactions.
Biochemical and Physiological Effects:
1-Bromo-4-nitro-2-{[3-(trifluoromethyl)benzyl]oxy}benzene has not been extensively studied for its biochemical and physiological effects. However, it is known to be toxic and can cause harm if ingested or inhaled. Therefore, it should be handled with care in a laboratory setting.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 1-Bromo-4-nitro-2-{[3-(trifluoromethyl)benzyl]oxy}benzene in lab experiments is its unique properties, which make it an excellent candidate for use in various organic reactions. However, its toxicity and potential harm to human health are significant limitations that must be considered when working with this compound.

Future Directions

There are several future directions for research on 1-Bromo-4-nitro-2-{[3-(trifluoromethyl)benzyl]oxy}benzene. Some of these directions include:
1. Further studies on the mechanism of action of this compound to better understand its properties and potential applications.
2. Development of new synthetic methods for the production of 1-Bromo-4-nitro-2-{[3-(trifluoromethyl)benzyl]oxy}benzene to improve its efficiency and reduce costs.
3. Investigation of the potential use of this compound in the development of new drugs or therapeutic agents.
4. Exploration of the use of 1-Bromo-4-nitro-2-{[3-(trifluoromethyl)benzyl]oxy}benzene in the field of materials science to develop new materials with unique properties.
Conclusion:
In conclusion, 1-Bromo-4-nitro-2-{[3-(trifluoromethyl)benzyl]oxy}benzene is a unique chemical compound that has a wide range of potential applications in various fields of scientific research. Its unique properties make it an excellent candidate for use in organic synthesis and other chemical reactions. However, its toxicity and potential harm to human health must be considered when working with this compound. Further research is needed to better understand its mechanism of action and potential applications in the future.

Synthesis Methods

The synthesis of 1-Bromo-4-nitro-2-{[3-(trifluoromethyl)benzyl]oxy}benzene is a multi-step process that involves the reaction of various chemical reagents. The most common method for synthesizing this compound is through the reaction of 1-bromo-4-nitro-2-iodobenzene with 3-(trifluoromethyl)benzyl alcohol in the presence of a base such as potassium carbonate. The reaction is then followed by the addition of a palladium catalyst to form the final product.

Scientific Research Applications

1-Bromo-4-nitro-2-{[3-(trifluoromethyl)benzyl]oxy}benzene has a wide range of scientific research applications. One of the most significant applications is in the field of organic synthesis. This compound is used as a building block in the synthesis of various organic molecules. It is also used as a reagent in the synthesis of other chemical compounds.